Cas no 850689-36-0 ((3-Amino-4-chlorophenyl)boronic acid)

(3-Amino-4-chlorophenyl)boronic acid structure
850689-36-0 structure
Product Name:(3-Amino-4-chlorophenyl)boronic acid
CAS No:850689-36-0
MF:C6H7BClNO2
MW:171.389280557632
MDL:MFCD03095254
CID:828076
PubChem ID:4341643
Update Time:2025-04-19

(3-Amino-4-chlorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Amino-4-chlorophenyl)boronic acid
    • 3-AMINO-4-CHLOROPHENYLBORONIC ACID
    • MFCD03095254
    • Z1198161577
    • 850689-36-0
    • SCHEMBL1529238
    • DTXSID50402116
    • E89670
    • AB13618
    • EN300-189972
    • (3-amino-4-chlorophenyl)boronicacid
    • Boronic acid, (3-amino-4-chlorophenyl)-
    • A863725
    • CS-0174301
    • 3-Amino-4-chlorophenylboronic acid, AldrichCPR
    • AKOS006230303
    • BS-22339
    • CSGAGFPHVVBHDF-UHFFFAOYSA-N
    • DB-294107
    • MDL： MFCD03095254
    • Inchi： 1S/C6H7BClNO2/c8-5-2-1-4(7(10)11)3-6(5)9/h1-3,10-11H,9H2
    • InChI Key： CSGAGFPHVVBHDF-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(B(O)O)=CC=1N

Computed Properties

  • Exact Mass: 171.02600
  • Monoisotopic Mass: 171.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • PSA: 66.48000
  • LogP: 0.18320

(3-Amino-4-chlorophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-Amino-4-chlorophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A617558-100mg
3-Amino-4-chlorophenylboronic acid
 850689-36-0
100mg
 $ 55.00 2023-01-04
TRC
A617558-250mg
3-Amino-4-chlorophenylboronic acid
 850689-36-0
250mg
 $ 65.00 2023-01-04
TRC
A617558-500mg
3-Amino-4-chlorophenylboronic acid
 850689-36-0
500mg
 $ 75.00 2023-01-04
TRC
A617558-1g
3-Amino-4-chlorophenylboronic acid
 850689-36-0
1g
 $ 98.00 2023-04-19
Alichem
A019120606-25g
(3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
25g
 $697.68 2023-08-31
Chemenu
CM135753-5g
(3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
5g
 $211 2023-01-09
Fluorochem
219667-1g
3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
1g
 ￡44.00 2022-03-01
Fluorochem
219667-5g
3-Amino-4-chlorophenyl)boronic acid
 850689-36-0 95%
5g
 ￡157.00 2022-03-01
abcr
AB270921-1 g
3-Amino-4-chlorophenylboronic acid, 97%; .
 850689-36-0 97%
1g
 €144.00 2023-06-22
abcr
AB270921-5 g
3-Amino-4-chlorophenylboronic acid, 97%; .
 850689-36-0 97%
5g
 €450.00 2023-06-22

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